
Triallyl trimesate crosslinking density
measurement methods

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triallyl trimesate

CAS No.: 17832-16-5

Cat. No.: S1520261

Get Quote

Measurement Methods for Crosslinking Density

The table below summarizes standard and research methods for determining crosslinking density, which are

applicable to systems like triallyl trimesate.

Method
Measured
Parameter

Underlying Principle
Application Example
from Search

Sol-Gel
Analysis [1]

Gel Content

(insoluble
fraction)

The crosslinked polymer network is

insoluble. The sample is weighed,
exposed to a solvent (e.g., boiling

xylene) to extract soluble parts, and
re-weighed after drying [2].

Standard method to

confirm crosslinking
has occurred [2].

Rheological
Analysis [1]

Complex
Viscosity (η*) /

Elastic Modulus

Measures the material's flow and
deformation properties. A crosslinked

network shows a sharp increase in
complex viscosity during curing [2].

Found to be more
precise than sol-gel

and mechanical
analysis for network

parameters in a
comparative study [1].
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Method
Measured
Parameter

Underlying Principle
Application Example
from Search

Mechanical
Analysis [1]

Relaxation Elastic

Modulus (Gc)

A stress-relaxation test measures the

decay of force under constant strain.
The equilibrium stress is used to

calculate crosslinking density (n)
using the formula: n = Gc / (φRT),
where R is the gas constant and T is
temperature [3].

Used to measure the

crosslinking density of
ethylene-based

polymer foams [3].

FTIR
Spectroscopy
[4]

Chemical Bond
Formation/Loss

Identifies the formation or
disappearance of specific chemical

bonds (e.g., loss of C=O from
peroxide, formation of new C-C

bonds) to infer the reaction
mechanism and crosslinking

efficiency [4].

Successfully used to
monitor crosslinking

reactions involving
triallyl trimesate (TAC)

and peroxide in LDPE
[4].

Experimental Data on Triallyl Trimesate Crosslinking

One study specifically investigated triallyl trimesate (TAC) as a co-agent in peroxide crosslinking of Low-

Density Polyethylene (LDPE). The experimental data and protocols are summarized below [4].

Experimental Protocol: The research used in situ Fourier Transform Infrared (FTIR) spectroscopy to
analyze the crosslinking reaction. The LDPE was mixed with dicumyl peroxide (DCP) alone and with

a DCP/TAC system. The FTIR spectra were recorded in real-time as the sample was heated, allowing
researchers to monitor the chemical changes as they happened [4].

Key Findings: The in situ FTIR analysis provided positive evidence of full peroxide dissociation and
oxidation. Most importantly, it indicated that TAC reacted by forming both allyl and alkyl radicals.

These radicals were incorporated into the polymer network, improving the efficiency of the
crosslinking process [4].

Experimental Workflow for Crosslinking Analysis
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The diagram below outlines a general experimental workflow for characterizing a crosslinked polymer,

integrating the methods discussed.

Crosslinking Process

Characterization Methods

Polymer + Crosslinker
(e.g., LDPE + Triallyl Trimesate)

Apply Heat/Energy

Sol-Gel Analysis
(Determines Gel Content)

Rheological Analysis
(Measures Viscosity/Modulus)

Mechanical Analysis
(Stress Relaxation Test)

FTIR Spectroscopy
(Tracks Chemical Bonds)

Determine Crosslinking
Density and Efficiency
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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